Ethyl 4-amino-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-amino-2-(3-nitropyridin-2-yl)sulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C12H11N5O4S/c1-2-21-11(18)7-6-15-12(16-9(7)13)22-10-8(17(19)20)4-3-5-14-10/h3-6H,2H2,1H3,(H2,13,15,16)
• InChI Key: XLYMFRHIKHWSRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1N)SC2=C(C=CC=N2)[N+](=O)[O-]
• Molecular Formula: C12H11N5O4S
• Molecular Weight: 321.31 g/mol

Description

Ethyl 4-amino-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine-5-carboxylate is a chemical compound with the molecular formula C12H11N5O4S. It has an average mass of 321.312 Da and a monoisotopic mass of 321.053162 Da. This compound is also known by its IUPAC name, Ethyl 4-amino-2-[(3-nitro-2-pyridinyl)sulfanyl]-5-pyrimidinecarboxylate.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring. It also contains a nitropyridinyl group and a sulfanyl group attached to the pyrimidine ring.

Physical And Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm3, a boiling point of 567.3±60.0 °C at 760 mmHg, and a flash point of 296.9±32.9 °C. It has 9 H bond acceptors, 2 H bond donors, and 6 freely rotating bonds. Its polar surface area is 162 Å2.

Scientific Research Applications

Anti-Inflammatory Applications

. .

Antioxidant Applications

. This suggests that “Ethyl 4-amino-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine-5-carboxylate” could potentially be used in applications that require antioxidant properties.

Antibacterial Applications

. Therefore, this compound could potentially be used in the development of new antibacterial agents.

Antiviral Applications

. This suggests potential applications in antiviral drug development.

Antifungal Applications

. This could imply potential applications in the treatment of fungal infections.

Antituberculosis Applications

. This suggests that “Ethyl 4-amino-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine-5-carboxylate” could potentially be used in the development of antituberculosis drugs.

Mechanism of Action

Target of Action

Similar compounds, such as triazole-pyrimidine hybrids, have been studied for their neuroprotective and anti-neuroinflammatory properties .

Mode of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties . They inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .

Biochemical Pathways

Related compounds have been shown to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway .

Result of Action

Related compounds have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .